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CAS No.: 121748-25-2

Cat. No.: S644022

While the searched literature does not contain explicit comparative data on DNA damage, the following

tables summarize key experimental findings on Artobiloxanthone's anticancer potential.

Table 1: Cytotoxic Activity of Artobiloxanthone and Analogs [1] [2] [3]

Source Cancer Cell IC50 N

Compound Name . Key Findings
Plant Line Value

Artobiloxanthone Artocarpus HT-29 (Human >10 Less potent than some
rigida (twigs)  colon cancer) MM [1]  analogs in this specific test [1].
Artocarpus SAS (Oral 11 uM  Showed selective toxicity
altilis (stem squamous cell [2] (SI=6.4) against cancer cells
bark) carcinoma) vs. normal HaCaT cells [2].
Artocarpus T.Tn 22 uM  Confirmed antiproliferative
altilis (stem (Esophageal [2] effect in a second cancer type
bark) cancer) [2].
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Source Cancer Cell IC50 o
Compound Name . Key Findings

Plant Line Value
(+)- Artocarpus HT-29 (Human 3.7 More potent than
Cycloartobiloxanthone rigida (twigs)  colon cancer) UM [1]  Artobiloxanthone in the same

study; activity depends on a
specific B-oriented substituent

[1].

Table 2: Documented Protein Targets and Inhibitory Activities [2] [4] [5]

Experimental Model

Target | Activity Observed Effect | Binding Affinity
| Assay
Apoptosis Induction Oral Cancer Cells Activated executioner caspases-3 and -9 [2].
(SAS)
Akt/mTOR & STAT-3 Oral Cancer Cells Suppressed these key pathways for cancer cell
Signaling (SAS) survival and proliferation [2].
Transglutaminase 2 Molecular Docking Showed noteworthy affinity for TG2, a protein
(TG2) implicated in lung cancer [2].
Bacterial Neuraminidase Enzyme Inhibition Exhibited inhibitory activity, suggesting a role in
(BNA) Assay combating bacterial pathogenesis [5].

Experimental Protocols for Key Findings

To help you evaluate the quality of this data, here are the methodologies behind some of the key results:

e Cytotoxicity and Selectivity (Table 1) [2]: The antiproliferative effects on SAS and T.Tn cancer cells
and the normal HaCaT cell line were determined using the MTT assay. Cells were treated with
various concentrations of the isolated compounds for 72 hours. The Selectivity Index (SlI) was
calculated as the ratio of the IC50 in normal cells (HaCaT) to the IC50 in cancer cells (SAS).

¢ Mechanism of Action in Oral Cancer (Table 2) [2]: The modulation of apoptotic proteins (Bcl-2,
caspases) and signaling pathways (Akt/mTOR, STAT-3) was analyzed primarily through western
blotting. After treating oral cancer cells with Artobiloxanthone, cellular proteins were extracted,
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separated by gel electrophoresis, transferred to a membrane, and probed with specific antibodies

against the target proteins.

¢ Molecular Docking Studies (Table 2) [4]: The binding affinity for targets like the Estrogen Receptor

o and Transglutaminase 2 was assessed computationa

lly. The 3D structure of the target protein was

obtained from the Protein Data Bank. The structure of Artobiloxanthone was energy-minimized, and
its binding pose and interaction energy (Glide Score) within the protein's active site were calculated
using docking software like Glide in the Schrodinger suite.

Artobiloxanthone's Proposed Signaling Pathway in

Oral Cancer

The experimental data from one study suggests that Artobiloxanthone may inhibit oral cancer cell

proliferation through the following pathway [2]:
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Interpretation and Future Research Directions

The available data, while not directly comparing DNA damage, strongly positions Artebiloxanthone as a

multi-target anticancer agent. Its ability to induce apoptosis and inhibit critical survival and metastatic

pathways is compelling.

For a comprehensive comparison guide, I suggest you:

¢ Probe Deeper into Specific Mechanisms: Future experiments could directly assess DNA damage,
for example, by conducting Comet assays or monitoring y-H2AX foci formation in treated cancer

cells.
e Expand Comparative Scope: A more complete guide would include a direct, side-by-side

comparison of Artobiloxanthone with other natural xanthones (like a-Mangostin) and standard
chemotherapeutic agents known to cause DNA damage.

e Consult Specialized Databases: For more targeted information, you may find it useful to search
SciFinder or Reaxys, which are specialized chemical and pharmacological databases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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